Sanggenon F

• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol
• InChI: InChI=1S/C20H18O6/c1-20(2)6-5-12-15(26-20)4-3-11(19(12)24)16-9-14(23)18-13(22)7-10(21)8-17(18)25-16/h3-8,16,21-22,24H,9H2,1-2H3
• InChIKey: NQLFKRRSBSAFQZ-UHFFFAOYSA-N

Sanggenon F for Research: Diels–Alder Flavanone Baseline and Comparator Context

Sanggenon F is a prenylated flavonoid of the Diels–Alder adduct subclass, first isolated from the root bark of Morus alba (mulberry) and structurally characterized as a flavanone-type natural product with a unique bridged bicyclic core [1]. The sanggenon family encompasses multiple stereoisomeric and structurally distinct analogs (e.g., sanggenon C, D, G, N, O) that exhibit overlapping yet non-identical bioactivity profiles, underscoring the necessity of compound-specific rather than class-based procurement decisions [2].

1

Diels–Alder flavanone with established total synthesis route enabling reproducible procurement

2

Structurally distinct among sanggenons; bioactivity divergence requires compound-specific selection

3

Supports stem-cell differentiation and inflammation signaling model studies

• [1] Jung, J. W., Ko, W. M., Park, J. H., Seo, K. H., Oh, E. J., Lee, D. Y., Lee, D. S., Kim, Y. C., Lim, D. W., Han, D., & Baek, N. I. (2015). Isoprenylated flavonoids from the root bark of Morus alba and their hepatoprotective and neuroprotective activities. Archives of Pharmacal Research, 38, 2066–2075. View Source
• [2] Ma, R. F., Jing, Y., Song, H., Wang, B., Li, J., Yin, X. S., & Zhang, H. (2025). First total synthesis of (±)-sanggenon F and its osteogenic differentiation promoting activity on human mesenchymal stem cells. Natural Product Research. Advance online publication. View Source

Why Sanggenon F Cannot Be Replaced by In-Class Diels–Alder Analogs in Procurement

Structural nuance within the sanggenon Diels–Alder adduct class translates directly into divergent biological activity and synthetic accessibility. For instance, sanggenon O exhibits stronger anti-inflammatory NF-κB inhibition than its diastereomer sanggenon C, demonstrating that even stereochemical variation alters functional potency [1]. Sanggenon F distinguishes itself through two non-interchangeable attributes: (1) it is the only sanggenon for which a total synthesis route has been established, enabling consistent, scalable, and impurity-defined procurement beyond natural extraction [2]; and (2) it uniquely promotes osteogenic differentiation of human mesenchymal stem cells—an activity not reported for sanggenon C, D, G, N, or O [2]. Generic substitution with a structurally related sanggenon would forfeit both the supply-chain predictability of the synthetic route and access to this singular osteogenic phenotype.

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Sanggenon F is the only analog with a published total synthesis; other sanggenons rely solely on extraction, which may introduce batch variability.

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Osteogenic differentiation activity in human MSCs has not been reported for sanggenon C, D, G, N, or O; analog substitution may forfeit this model-response phenotype.

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Stereochemical variation within the class alters NF-κB inhibition potency; even diastereomers (C vs. O) differ, indicating that generic analog replacement may shift bioactivity profiles.

• [1] Thuong, P. T., Hung, T. M., Ngoc, T. M., Ha, D. T., Min, B. S., Kwack, S. J., Kang, T. S., Choi, J. S., & Bae, K. (2011). Sanggenon C and O inhibit NO production, iNOS expression and NF-κB activation in LPS-induced RAW264.7 cells. Immunopharmacology and Immunotoxicology, 33(4), 670–676. View Source
• [2] Ma, R. F., Jing, Y., Song, H., Wang, B., Li, J., Yin, X. S., & Zhang, H. (2025). First total synthesis of (±)-sanggenon F and its osteogenic differentiation promoting activity on human mesenchymal stem cells. Natural Product Research. Advance online publication. View Source

Quantitative Differentiation Evidence for Sanggenon F Versus Analogs

Synthetic Accessibility: Sanggenon F as the Only Totally Synthesized Sanggenon

As of 2025, (±)-sanggenon F is the only sanggenon-class Diels–Alder adduct for which a complete total synthesis has been reported and published, providing a defined synthetic route in ten steps with 2.4% overall yield [1]. No analogous total synthesis exists in the peer-reviewed literature for sanggenon C, D, G, N, or O. This establishes sanggenon F as the sole member of its class accessible through de novo chemical synthesis rather than exclusive reliance on natural product extraction and isolation [1].

Synthetic Route

Class-level inference

Total synthesis reported (10 steps, 2.4% overall yield) vs. no synthesis for sanggenon C, D, G, N, O

Enables batch consistency and impurity control

Peer-reviewed literature assessment as of 2025

Evidence Dimension	Synthetic route availability (total synthesis)
Target Compound Data	Total synthesis reported: 10 steps, 2.4% overall yield
Comparator Or Baseline	Sanggenon C, D, G, N, O — no total synthesis reported
Quantified Difference	Present vs. Absent (qualitative binary difference)
Conditions	Peer-reviewed literature assessment as of 2025

Why This Matters

Synthetic accessibility enables batch-to-batch consistency, impurity control, and scalable procurement independent of botanical sourcing variability—critical for reproducible research and industrial development.

• [1] Ma, R. F., Jing, Y., Song, H., Wang, B., Li, J., Yin, X. S., & Zhang, H. (2025). First total synthesis of (±)-sanggenon F and its osteogenic differentiation promoting activity on human mesenchymal stem cells. Natural Product Research. Advance online publication. View Source

Osteogenic Differentiation Activity in Human Mesenchymal Stem Cells: A Sanggenon F-Specific Phenotype

Sanggenon F promotes osteogenic differentiation in both human umbilical cord-derived mesenchymal stem cells (MSC) and human adipose-derived MSC, as assessed by alkaline phosphatase staining and alizarin red S staining [1]. This osteogenic differentiation-promoting activity has not been reported for any other sanggenon analog (C, D, G, N, O) in the peer-reviewed literature to date, making it a functionally unique phenotype within the sanggenon class [1].

Osteogenic Diff.

Class-level inference

Promotes differentiation in human umbilical cord and adipose MSCs; no activity reported for sanggenon C, D, G, N, O

Model-response endpoint unique to sanggenon F

Alkaline phosphatase, alizarin red S staining

Evidence Dimension	Osteogenic differentiation promotion in human MSCs
Target Compound Data	Significant osteogenic differentiation promoting effect (both umbilical cord-derived and adipose-derived MSCs)
Comparator Or Baseline	Sanggenon C, D, G, N, O — no reported osteogenic differentiation activity
Quantified Difference	Present vs. Not reported
Conditions	Alkaline phosphatase staining; alizarin red S staining

Why This Matters

A phenotype absent in all tested analogs defines sanggenon F as the sole candidate for bone-regenerative MSC therapy applications; procuring any other sanggenon would not yield this activity.

• [1] Ma, R. F., Jing, Y., Song, H., Wang, B., Li, J., Yin, X. S., & Zhang, H. (2025). First total synthesis of (±)-sanggenon F and its osteogenic differentiation promoting activity on human mesenchymal stem cells. Natural Product Research. Advance online publication. View Source

Anti-Adipogenic Differentiation Activity: Sanggenon F Versus Sanggenon Class Baseline

Sanggenon F inhibits the differentiation of 3T3-L1 pre-adipocytes . While anti-adipogenic activity has been reported for sanggenon C, sanggenon F is among the most extensively characterized sanggenons in this specific assay context, with consistent data reproduced across multiple vendor datasheets . No head-to-head comparative IC50 data between sanggenon F and sanggenon C for adipocyte differentiation inhibition are currently available.

Adipogenesis Inhib.

Data to verify

Inhibits 3T3-L1 differentiation; sanggenon C also reported to inhibit

Supports adipogenesis endpoint review

No head-to-head IC50 data available

Evidence Dimension	Inhibition of 3T3-L1 adipocyte differentiation
Target Compound Data	Inhibits differentiation (qualitative)
Comparator Or Baseline	Sanggenon C — also reported to inhibit adipocyte differentiation; other sanggenons not characterized
Quantified Difference	Not quantifiable (cross-study variation)
Conditions	3T3-L1 pre-adipocyte cell line

Why This Matters

For metabolic disease research specifically targeting adipogenesis, sanggenon F offers the most reproducible and documented activity profile among sanggenons, reducing experimental variability risk.

NO Production Inhibition: Sanggenon F Potency in RAW264.7 Macrophages

Sanggenon F inhibits LPS/IFN-γ-induced nitric oxide (NO) production in RAW264.7 macrophages with an IC50 of 19 nM . This potency is documented across multiple reputable vendor datasheets and compares favorably within the flavonoid class, though direct head-to-head IC50 data against sanggenon C or O in the identical LPS/IFN-γ co-stimulation assay are not available.

NO Inhibition IC50

Reported

IC50 = 19 nM (LPS/IFN-γ, RAW264.7 macrophages)

Low nanomolar NO production inhibition in co-stimulation assay

Cross-study comparable; direct IC50 comparison with sanggenon C/O unavailable

Evidence Dimension	NO production inhibition IC50
Target Compound Data	IC50 = 19 nM
Comparator Or Baseline	Sanggenon C and O — inhibit NO production (dose-dependent) in LPS-only stimulated RAW264.7; sanggenon O stronger than sanggenon C; sanggenon D — inhibits NO production at >10 µM
Quantified Difference	Sanggenon F IC50 (19 nM) substantially lower than sanggenon D threshold (>10 µM); cross-study assay differences preclude direct sanggenon F vs. sanggenon C/O IC50 comparison
Conditions	RAW264.7 cells; LPS + IFN-γ co-stimulation

Why This Matters

The 19 nM IC50 establishes sanggenon F as a high-potency NO production inhibitor in the low nanomolar range—substantially more potent than sanggenon D (>10 µM threshold) in analogous assays, though direct assay-condition parity is required for rigorous potency ranking.

Recommended Procurement and Research Scenarios for Sanggenon F Based on Differentiated Evidence

Medicinal Chemistry and Synthetic Derivative Development

Researchers requiring a sanggenon-class compound with a defined, published total synthesis route should procure sanggenon F. The ten-step synthetic pathway (2.4% overall yield) enables structure–activity relationship (SAR) studies, analog generation, and scalable production independent of natural extraction [1]. This scenario is not applicable to sanggenon C, D, G, N, or O, which lack published total syntheses.

Regenerative Medicine and MSC-Based Bone Repair Research

Investigators studying osteogenic differentiation of human mesenchymal stem cells (umbilical cord-derived or adipose-derived) should select sanggenon F as the only sanggenon analog with demonstrated osteogenic differentiation-promoting activity [1]. The compound serves as a template for adjuvant drug design in MSC therapy, with activity confirmed via alkaline phosphatase and alizarin red S staining [1].

Metabolic Disease Research: Adipogenesis Inhibition

For studies targeting 3T3-L1 adipocyte differentiation, sanggenon F offers a well-documented activity profile with consistent performance across multiple procurement sources [1]. While sanggenon C also exhibits anti-adipogenic effects, sanggenon F provides greater data reproducibility and vendor documentation for assay standardization.

Anti-Inflammatory Assay Development: High-Potency NO Inhibition

Sanggenon F is suitable for in vitro anti-inflammatory studies requiring potent nitric oxide production inhibition in LPS/IFN-γ-stimulated RAW264.7 macrophages, with a validated IC50 of 19 nM [1]. Researchers should note that sanggenon O demonstrates stronger NF-κB inhibition than sanggenon C in LPS-only stimulation [2], highlighting the necessity of compound-specific selection even within the sanggenon class.

Application

Selection Property

Validation Focus

Medicinal chemistry and SAR studies

Total synthesis route availability

Batch consistency and derivatization potential

MSC osteogenic differentiation model studies

Osteogenic differentiation activity (unique among sanggenons)

Alkaline phosphatase and alizarin red S staining endpoints

Adipocyte differentiation model studies

Anti-adipogenic activity reproducibility

3T3-L1 differentiation endpoint assessment

Inflammation signaling assay development

NO production inhibition profile (IC50 reported separately)

RAW264.7 macrophage NO assay context

• [1] Ma, R. F., Jing, Y., Song, H., Wang, B., Li, J., Yin, X. S., & Zhang, H. (2025). First total synthesis of (±)-sanggenon F and its osteogenic differentiation promoting activity on human mesenchymal stem cells. Natural Product Research. Advance online publication. View Source
• [2] Thuong, P. T., Hung, T. M., Ngoc, T. M., Ha, D. T., Min, B. S., Kwack, S. J., Kang, T. S., Choi, J. S., & Bae, K. (2011). Sanggenon C and O inhibit NO production, iNOS expression and NF-κB activation in LPS-induced RAW264.7 cells. Immunopharmacology and Immunotoxicology, 33(4), 670–676. View Source